Cas no 1248201-68-4 (5-(2-Fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine)

• Product Name: 5-(2-Fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine
• CAS No: 1248201-68-4
• MF: C₁₂H₁₀FN₃
• MW: 215.226305484772
• CID: 5167711
• Update Time: 2026-03-04

5-(2-Fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorophenyl)-1-(prop-2-yn-1-yl)-1H-imidazol-5-amine
• A921334
• 5-(2-Fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine

• Inchi： 1S/C12H10FN3/c1-2-7-16-8-15-11(12(16)14)9-5-3-4-6-10(9)13/h1,3-6,8H,7,14H2
• InChI Key： CCZLMGKCVLJOBM-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=C(N)N(CC#C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(2-Fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine

5-(2-Fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine: A Comprehensive Overview

The compound with CAS No 1248201-68-4, known as 5-(2-fluoro-phenyl)-3-prop-2-ynyl-3H-imidazol-4-ylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorophenyl group and a propargyl group attached to an imidazole ring. The imidazole moiety, a five-membered heterocycle containing two nitrogen atoms, is a common structural motif in many biologically active compounds, including pharmaceutical agents and agrochemicals.

Recent studies have highlighted the potential of 5-(2-fluoro-phenyl)-3-propargyl-imidazolium derivatives in various applications. For instance, researchers have explored the use of this compound in the development of novel antibiotics. The fluorophenyl group is known to enhance the lipophilicity of the molecule, which can improve its ability to penetrate bacterial cell membranes. Additionally, the propargyl group introduces a degree of rigidity to the molecule, which can be advantageous in terms of stability and bioavailability.

In terms of synthesis, the preparation of 5-(2-fluoro-benzene)-imidazole derivatives typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. One common approach is the reaction of an appropriate alkyne with an imidazole derivative in the presence of a catalyst, followed by subsequent functionalization to introduce the fluorophenyl group. The optimization of these reaction conditions has been a focus of recent research efforts, with particular emphasis on improving yield and selectivity.

The biological activity of 5-(2-fluoro-benzene)-imidazolium compounds has also been extensively studied. In vitro assays have demonstrated that these molecules exhibit potent inhibitory activity against several enzymes associated with inflammatory diseases, such as cyclooxygenase (COX) and lipoxygenase (LOX). The propargyl group has been shown to play a critical role in modulating these activities, suggesting that it may serve as a valuable handle for further chemical modification.

Furthermore, the compound has shown promise in anticancer research. Preclinical studies have indicated that 5-(fluorophenyl)-imidazole derivatives can induce apoptosis in various cancer cell lines by targeting key signaling pathways. The combination of the fluorophenyl group and the imidazole ring appears to enhance the selectivity of these compounds for cancer cells over normal cells, making them attractive candidates for further drug development.

In conclusion, 5-(2-fluoro-benzene)-imidazolium compounds, represented by CAS No 1248201-68